Cas no 71566-55-7 ([9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;cobalt(3+);5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate)

• Product name: [9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;cobalt(3+);5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate
• CAS No: 71566-55-7
• MF: C₇₂H₈₁CoN₁₂O₁₃S₂
• MW: 1445.54935526848
• CID: 1748883
• PubChem ID: 11979407

[9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;cobalt(3+);5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate Chemical and Physical Properties

Names and Identifiers

• Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, bis(3-(2-(4,5-dihydro-3-methyl-5-(oxo-kappaO)-1-phenyl-1H-pyrazol-4-yl)diazenyl-kappaN1)-4-(hydroxy-kappaO)-N-(3-(1-methylethoxy)propyl)benzenesulfonamidato(2-))cobaltate(1-) (1:1)
• 9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium bis(3-((4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo)-4-hydroxy-N-3-(isopropoxypropyl)benzenesulphonamidato(2-))cobaltate(1-)
• Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, bis(3-((4,5-dihydro-3-methyl-5-(oxo-kappaO)-1-phenyl-1H-pyrazol-4-yl)azo-kappaN1)-4-(hydroxy-kappaO)-N-(3-(1-methylethoxy)propyl)benzenesulfonamidato(2-))cobaltate(1-)
• Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, bis(3-((4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo)-4-hydroxy-N-(3-(1-methylethoxy)propyl)benzenesulfonamidato(2-))cobaltate(1-)
• N-[9-(2-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]-N-ethylethanaminium cobalt(3+) 3-methyl-4-[(E)-(2-oxido-5-{[3-(propan-2-yloxy)propyl]sulfamoyl}phenyl)diazenyl]-1-phenyl-1H-pyrazol-5-olate (1:1:2)
• [9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium,cobalt(3+),5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate
• [9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium
• 5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate
• cobalt(3+)
• Xanthylium,
• DTXSID801015276
• Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, bis[3-[[4,5-dihydro-3-methyl-5-(oxo-.kappa.O)-1-phenyl-1H-pyrazol-4-yl]azo-.kappa.N1]-4-(hydroxy-.kappa.O)-N-[3-(1-methylethoxy)propyl]benzenesulfonamidato(2-)]cobaltate(1-)
• 71566-55-7
• EINECS 275-640-9
• [9-(2-carboxyphenyl)-6-(diethylamino)xanthen-3-ylidene]-diethylazanium;cobalt(3+);5-methyl-4-[[2-oxido-5-(3-propan-2-yloxypropylsulfamoyl)phenyl]diazenyl]-2-phenylpyrazol-3-olate

• Inchi： InChI=1S/C28H30N2O3.2C22H27N5O5S.Co/c1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;2*1-15(2)32-13-7-12-23-33(30,31)18-10-11-20(28)19(14-18)24-25-21-16(3)26-27(22(21)29)17-8-5-4-6-9-17;/h9-18H,5-8H2,1-4H3;2*4-6,8-11,14-15,23,28-29H,7,12-13H2,1-3H3;/q;;;+3/p-3
• InChI Key： WUVJFYRTCZOXAH-UHFFFAOYSA-K
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)O.CC1=NN(C(=C1N=NC2=C(C=CC(=C2)S(=O)(=O)NCCCOC(C)C)[O-])[O-])C3=CC=CC=C3.CC1=NN(C(=C1N=NC2=C(C=CC(=C2)S(=O)(=O)NCCCOC(C)C)[O-])[O-])C3=CC=CC=C3.[Co+3]

Computed Properties

• Exact Mass: 1444.481942g/mol
• Monoisotopic Mass: 1444.481942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 100
• Rotatable Bond Count: 27
• Complexity: 1540
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 358Ų